Cas no 62353-61-1 (1H-Azepine-2,4(3H,5H)-dione, 3-ethyldihydro-6,6-dimethyl-)

• Product Name: 1H-Azepine-2,4(3H,5H)-dione, 3-ethyldihydro-6,6-dimethyl-
• CAS No: 62353-61-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 448169
• PubChem ID: 12348087
• Update Time: 2025-04-19

1H-Azepine-2,4(3H,5H)-dione, 3-ethyldihydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2,4(3H,5H)-dione, 3-ethyldihydro-6,6-dimethyl-
• 3-ethyl-6,6-dimethylazepane-2,4-dione
• DTXSID60493015
• 62353-61-1

• Inchi： 1S/C10H17NO2/c1-4-7-8(12)5-10(2,3)6-11-9(7)13/h7H,4-6H2,1-3H3,(H,11,13)
• InChI Key： TZKQQTIXMSNPLB-UHFFFAOYSA-N
• SMILES： O=C1C(CC)C(NCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17